Cas no 2353684-80-5 (tert-butyl N-(3-ethynyl-4-methylphenyl)carbamate)

• Product Name: tert-butyl N-(3-ethynyl-4-methylphenyl)carbamate
• CAS No: 2353684-80-5
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6024758
• PubChem ID: 165913450
• Update Time: 2025-10-29

tert-butyl N-(3-ethynyl-4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2353684-80-5
• tert-butyl N-(3-ethynyl-4-methylphenyl)carbamate
• EN300-6973740

• Inchi： 1S/C14H17NO2/c1-6-11-9-12(8-7-10(11)2)15-13(16)17-14(3,4)5/h1,7-9H,2-5H3,(H,15,16)
• InChI Key： KMXDCQMCUJKMIZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=C(C#C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(3-ethynyl-4-methylphenyl)carbamate

Comprehensive Overview of tert-butyl N-(3-ethynyl-4-methylphenyl)carbamate (CAS No. 2353684-80-5)

tert-butyl N-(3-ethynyl-4-methylphenyl)carbamate (CAS No. 2353684-80-5) is a specialized carbamate derivative widely utilized in pharmaceutical and organic synthesis. This compound features a unique ethynyl group and a tert-butyl carbamate moiety, making it a valuable intermediate in the development of small-molecule drugs and bioconjugation applications. Its molecular structure, combining aromatic and alkyne functionalities, enables versatile reactivity in click chemistry and cross-coupling reactions, aligning with current trends in targeted drug delivery and proteolysis-targeting chimeras (PROTACs).

The growing interest in tert-butyl N-(3-ethynyl-4-methylphenyl)carbamate is reflected in its applications within cancer research and neurological disorder studies. Researchers frequently search for "carbamate-based PROTACs" or "alkyne-functionalized drug intermediates," highlighting its relevance in degrader technology. The compound’s modular design allows for efficient incorporation into larger scaffolds, addressing challenges in bioavailability and selective target engagement. Recent publications emphasize its role in optimizing kinase inhibitors, particularly for BTK and EGFR targets.

From a synthetic perspective, CAS No. 2353684-80-5 is pivotal in peptide mimetics and covalent inhibitor design. Its ethynyl group facilitates Huisgen cycloaddition, a cornerstone of bioorthogonal chemistry. This property is critical for live-cell imaging and antibody-drug conjugates (ADCs), topics dominating biopharmaceutical forums. Users often inquire about "stable carbamate linkers" or "tert-butyl protection strategies," underscoring the compound’s utility in prodrug development and controlled release systems.

Environmental and green chemistry considerations further elevate the significance of tert-butyl N-(3-ethynyl-4-methylphenyl)carbamate. Its compatibility with solvent-free reactions and catalytic processes aligns with industry shifts toward sustainable synthesis. Analytical methods such as HPLC-MS and NMR are routinely employed to validate its purity, a frequent search topic among quality control professionals. The compound’s stability under ambient conditions also makes it a preferred choice for high-throughput screening libraries.

In summary, tert-butyl N-(3-ethynyl-4-methylphenyl)carbamate (CAS No. 2353684-80-5) bridges multiple disciplines, from medicinal chemistry to materials science. Its adaptability to AI-driven drug discovery platforms and automated synthesis workflows positions it at the forefront of innovation. As demand for precision therapeutics grows, this compound will remain a cornerstone in next-generation pharmaceutical research.